![molecular formula C3H12Cr7 B080222 Chromium carbide (Cr7C3) CAS No. 12075-40-0](/img/structure/B80222.png)
Chromium carbide (Cr7C3)
Overview
Description
Chromium carbide (Cr7C3) is a binary compound of chromium and carbon. It is a hard and wear-resistant material that is commonly used in various industrial applications. Chromium carbide has attracted significant attention from researchers due to its unique properties and potential applications in different fields.
Scientific Research Applications
Structural and Mechanical Properties : A study highlighted the hexagonal ground state structure of Cr7C3 and its metallic and mechanically stable nature under ambient conditions, suggesting its potential as a low-compressibility and hard material (Jiang, 2008).
Industrial Applications : Cr7C3 is used in wear-resistant coatings, as a catalyst, a ceramic material, and an additive in welding electrode flux. Its production process involves carbothermic reduction of Cr2O3 (Rajagopalan, Krishnan, & Bose, 2000).
Electrocatalytic Activity : Research indicates the significance of Cr7C3 in catalytic applications, particularly for the hydrogen evolution reaction, highlighting its potential in renewable energy catalysts due to cost-effectiveness and abundance (Schmuecker et al., 2017).
Synthesis and Phase Evolution : The influence of milling conditions on the synthesis of Cr7C3 by mechanical alloying was investigated, showing the impact of collision energies on phase formation (Huang & McCormick, 1997).
Nanosized Powder Production : Cr7C3 powders were synthesized via direct electrolysis in molten calcium chloride, indicating a novel method for its production (Dai et al., 2015).
Biomorphic Ceramics for Heavy Metal Ion Adsorption : Cr7C3 was used in porous chromium carbide/carbon biomorphic ceramics for Pb2+ removal from water, demonstrating its application in environmental remediation (Kan et al., 2021).
Wear Resistance in Coatings : In multilayer coatings for metal surface treatment, Cr7C3 showed improved wear resistance, highlighting its potential in enhancing the durability of machine parts and tools (Pavlenko et al., 2021).
Aluminothermic Reduction for Synthesis : The preparation of single-phase Cr7C3 via aluminothermic reduction of chromium oxide in the presence of carbon was studied, showing a novel synthesis method (Biswas, Nair, & Bose, 1993).
Electronic and Bonding Properties : A study on the electronic structure and bonding properties of chromium carbides, including Cr7C3, using Density Functional Theory, highlighted its high metallicity and implications for wear and corrosion resistance applications (Ganguly, Murthy, & Kannoorpatti, 2020).
Defect Characterization in Overlays : Research on chromium carbide overlay plates identified defects affecting the wear performance, with Cr7C3 playing a significant role (Carvalho et al., 2016).
Mechanism of Action
Target of Action
Chromium carbide (Cr7C3) primarily targets metallic surfaces where it forms a protective layer. This layer significantly enhances the wear resistance, extreme stiffness, and oxidation resistance of the metal .
Mode of Action
The mode of action of Cr7C3 involves the formation of a protective layer on the surface of metals. This is achieved through a process known as mechanical alloying, where metallic chromium and pure carbon in the form of graphite are ground into a fine powder. The components are then pressed into a pellet and subjected to hot isostatic pressing . The heat and pressure cause the graphite and metallic chromium to react and form chromium carbide .
Result of Action
The result of Cr7C3’s action is the formation of a protective layer on the surface of metals. This layer significantly enhances the wear resistance, extreme stiffness, and oxidation resistance of the metal, even under high temperatures . The hardest and most commonly used composition for this purpose is Cr3C2 .
Action Environment
The action of Cr7C3 is influenced by environmental factors such as temperature and pressure. For instance, the formation of chromium carbide is facilitated by high temperatures and pressures . Furthermore, once formed, Cr7C3 displays excellent resistance to high temperatures, making it particularly useful in harsh or extreme environments .
Safety and Hazards
Future Directions
The results of a study provide a theoretical insight into the electronic, mechanical, and thermodynamic behavior of Cr7C3 and show the potential of these novel carbides in a wide range of applications . The presence of B could deteriorate the mechanical moduli of the Cr7C3 phase in Cr cast iron slightly. On the other hand, the chemical stability of Cr7C3 carbides is improved due to chemical bonding modifications through doping with B .
properties
IUPAC Name |
chromium;methane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3CH4.7Cr/h3*1H4;;;;;;; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GETQUXSKPMRGCK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C.C.C.[Cr].[Cr].[Cr].[Cr].[Cr].[Cr].[Cr] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H12Cr7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30923551 | |
Record name | Chromium--methane (7/3) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30923551 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
412.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
12075-40-0 | |
Record name | Chromium carbide (Cr7C3) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012075400 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Chromium carbide (Cr7C3) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Chromium--methane (7/3) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30923551 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Heptachromium tricarbide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.930 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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